![molecular formula C18H28N2O6S B556984 (S)-6-((tert-Butoxycarbonyl)amino)-2-(4-methylphenylsulfonamido)hexanoic acid CAS No. 16948-09-7](/img/structure/B556984.png)
(S)-6-((tert-Butoxycarbonyl)amino)-2-(4-methylphenylsulfonamido)hexanoic acid
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Overview
Description
(S)-6-((tert-Butoxycarbonyl)amino)-2-(4-methylphenylsulfonamido)hexanoic acid, also known as Boc-6-amino-2-(4-methylphenylsulfonamido)hexanoic acid, is a synthetic amino acid derivative that has been widely used in scientific research. This compound has a unique structure that allows it to be used as a building block for the synthesis of peptides and proteins.
Scientific Research Applications
Synthesis of Non-Proteinogenic Amino Acids : This compound has been used in the synthesis of (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid (AAHA), a non-proteinogenic amino acid. This synthesis is achieved in good overall yield, illustrating the compound's utility in creating complex organic molecules (Adamczyk & Reddy, 2001).
Protected β-Amino Acid Synthesis : It has also been applied in the creation of protected β-amino acids such as (3R)-(E)-3-(N-tert-butoxycarbonyl)aminohex-4-enoate and methyl (2S,3S)-3-(N-tert-butoxycarbonyl)-amino-2-hydroxyhex-4-enoate. These syntheses involve highly stereoselective processes, showcasing the compound's importance in stereospecific organic synthesis (Davies, Fenwick, & Ichihara, 1997).
Formation of Sulfoxides from Cysteine : The compound plays a role in the generation of transient sulfenic acids from l-Cysteine, which are used to form biologically active sulfoxides. This process illustrates its role in the synthesis of complex organic molecules with potential biological activities (Aversa, Barattucci, Bonaccorsi, & Giannetto, 2005).
Creation of Peptide Derivatives : This compound is also used in the synthesis of N-tert-butoxycarbonyl peptide derivatives, serving as a critical component in the creation of complex peptide structures (Ehrlich-Rogozinski, 1974).
Applications in Polymer Synthesis : It has applications in polymer science, particularly in the copolymerization of chiral amino acid-based acetylenes, demonstrating its versatility in polymer and materials chemistry (Gao, Sanda, & Masuda, 2003).
Mechanism of Action
Target of Action
TOS-LYS(BOC)-OH is an irreversible inhibitor of the serine protease, trypsin, and many trypsin-like serine proteases . It also inhibits plasmin, thrombin, and the thiol enzymes, ficin, bromelain, clostripain, and papain . Additionally, it has been reported to inhibit Protein Kinase C and the catalytic subunit of the Cyclic AMP-dependent Protein Kinase in rabbit and rat muscle .
Mode of Action
The compound forms a tightly bound complex with its target enzymes without cleavage of the peptide bond . For trypsin and many trypsin-like serine proteases, the histidine-46 residue located in the active site of the enzyme is alkylated by TOS-LYS(BOC)-OH . For thiol proteases, TOS-LYS(BOC)-OH alkylates the essential sulfhydryl group involved in the catalytic mechanism .
Biochemical Pathways
The inhibition of these enzymes by TOS-LYS(BOC)-OH affects various biochemical pathways. For instance, the inhibition of trypsin and trypsin-like serine proteases can impact protein digestion and absorption. The inhibition of Protein Kinase C and the Cyclic AMP-dependent Protein Kinase can affect signal transduction pathways .
Pharmacokinetics
TOS-LYS(BOC)-OH is soluble in water, and stock solutions of 10 mM can be prepared in 1 mM HCl, pH 3.0 or in buffer at pH # 6.0 . Solutions are very unstable above ph 60 at 25EC, ie, about 48% will decompose in about 5 minutes at pH 90 . Therefore, solutions should be prepared fresh .
Result of Action
The inhibition of these enzymes by TOS-LYS(BOC)-OH can lead to various molecular and cellular effects. For instance, it has been reported to inhibit the mitogen-induced activation of pp70s6k, a mitogen-regulated serine/threonine kinase involved in the G1 to S phase transition of the cell cycle . It also reportedly inhibited protein breakdown in E. coli cells starved for a carbon source and macromolecular synthesis in E. coli .
Action Environment
The action, efficacy, and stability of TOS-LYS(BOC)-OH can be influenced by environmental factors such as pH and temperature. As mentioned earlier, solutions of TOS-LYS(BOC)-OH are very unstable above pH 6.0 at 25EC . Therefore, the pH of the environment can significantly impact the stability and efficacy of this compound .
properties
IUPAC Name |
(2S)-2-[(4-methylphenyl)sulfonylamino]-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O6S/c1-13-8-10-14(11-9-13)27(24,25)20-15(16(21)22)7-5-6-12-19-17(23)26-18(2,3)4/h8-11,15,20H,5-7,12H2,1-4H3,(H,19,23)(H,21,22)/t15-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJXKBGKAUIMAKK-HNNXBMFYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCNC(=O)OC(C)(C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CCCCNC(=O)OC(C)(C)C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00388456 |
Source
|
Record name | N~6~-(tert-Butoxycarbonyl)-N~2~-(4-methylbenzene-1-sulfonyl)-L-lysine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00388456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16948-09-7 |
Source
|
Record name | N~6~-(tert-Butoxycarbonyl)-N~2~-(4-methylbenzene-1-sulfonyl)-L-lysine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00388456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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